Cas no 2090457-96-6 (1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol
• CAS No: 2090457-96-6
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6279316
• PubChem ID: 131562473
• Update Time: 2025-05-21

1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol
• EN300-1997562
• 2090457-96-6

• Inchi： 1S/C9H7F2NO3/c10-5-1-2-6(12(14)15)8(11)7(5)9(13)3-4-9/h1-2,13H,3-4H2
• InChI Key： XZVFYWMWLGFUJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CC1)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol

Introduction to 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol (CAS No. 2090457-96-6)

1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol, with the CAS number 2090457-96-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a cyclopropane ring substituted with a 2,6-difluoro-3-nitrophenyl group, which imparts distinct physical and chemical properties.

The synthesis of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol involves several well-defined steps, including the formation of the cyclopropane ring and the introduction of the difluoro and nitro substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In terms of its physical properties, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol is a crystalline solid with a melting point typically ranging from 85°C to 90°C. It is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but exhibits low solubility in water. These properties make it suitable for various chemical reactions and processes.

The chemical reactivity of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol is influenced by the presence of the nitro group and the fluorine substituents. The nitro group can undergo reduction to form an amino derivative, which can be further functionalized for a wide range of applications. The fluorine atoms enhance the compound's lipophilicity and stability, making it an attractive candidate for drug design and development.

In the field of medicinal chemistry, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various diseases. For instance, research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with tailored functionalities. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, its ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs).

The environmental impact of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol is another area of active research. Studies have shown that proper disposal and handling practices are essential to minimize any potential environmental risks associated with this compound. Efforts are ongoing to develop more sustainable synthetic routes that reduce waste and energy consumption during production.

In conclusion, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-ol (CAS No. 2090457-96-6) is a versatile compound with a wide range of applications in both research and industry. Its unique chemical structure and properties make it an important molecule for further investigation and development in various fields. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to scientific progress and technological innovation.